N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide

• IUPAC Name: N-[3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H17N3O3/c1-3-16-20-18(24-21-16)13-5-4-6-14(11-13)19-17(22)12-7-9-15(23-2)10-8-12/h4-11H,3H2,1-2H3,(H,19,22)
• InChI Key: YFKXHSDEEWTUPP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NOC(=N1)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. The compound is a member of the benzamide class of compounds and has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide is through inhibition of PARP activity. PARP is an enzyme that is involved in DNA repair processes, and inhibition of this enzyme can lead to the accumulation of DNA damage and ultimately cell death. PARP inhibitors have been investigated as potential cancer therapeutics, as cancer cells are often more reliant on PARP-mediated DNA repair processes than normal cells.
Biochemical and Physiological Effects:
In addition to its activity as a PARP inhibitor, N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide has been shown to have a variety of other biochemical and physiological effects. The compound has been shown to have activity as an inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is involved in the metabolism of endocannabinoids. Inhibition of MAGL can lead to increased levels of endocannabinoids, which have been implicated in a variety of physiological processes, including pain sensation and inflammation.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide in lab experiments include its specificity as a PARP inhibitor and its potential as a cancer therapeutic. However, the compound may have limitations in terms of its solubility and stability, which could impact its use in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide. One area of investigation could be the development of more potent and selective PARP inhibitors based on the structure of the compound. Additionally, the compound's activity as a MAGL inhibitor could be further explored, and its potential as a therapeutic for pain and inflammation could be investigated. Finally, the compound's potential as a cancer therapeutic could be further evaluated in preclinical and clinical studies.

Synthesis Methods

The synthesis of N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide involves the reaction of 3-(3-ethyl-1,2,4-oxadiazol-5-yl)aniline with 4-methoxybenzoyl chloride in the presence of a base. The reaction results in the formation of the target compound, which can be purified using standard chromatography techniques.

Scientific Research Applications

N-(3-(3-ethyl-1,2,4-oxadiazol-5-yl)phenyl)-4-methoxybenzamide has been the subject of scientific research due to its potential pharmacological properties. The compound has been shown to have activity as an inhibitor of the enzyme poly(ADP-ribose) polymerase (PARP), which is involved in DNA repair processes. PARP inhibitors have been investigated as potential cancer therapeutics, as cancer cells are often more reliant on PARP-mediated DNA repair processes than normal cells.